Cas no 477499-81-3 (ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate
• CAS No: 477499-81-3
• MF: C₁₈H₁₃Cl₂NO₄
• MW: 378.206123113632
• CID: 5932931
• PubChem ID: 7117042
• Update Time: 2025-10-30

ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate
• ethyl 3-(2,4-dichlorobenzamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[(2,4-dichlorobenzoyl)amino]-, ethyl ester
• AB00671724-01
• F0666-1557
• 477499-81-3
• Oprea1_113596
• AKOS024594552
• ethyl 3-[(2,4-dichlorobenzoyl)amino]-1-benzofuran-2-carboxylate

• Inchi： 1S/C18H13Cl2NO4/c1-2-24-18(23)16-15(12-5-3-4-6-14(12)25-16)21-17(22)11-8-7-10(19)9-13(11)20/h3-9H,2H2,1H3,(H,21,22)
• InChI Key： LMECSTWZZPMWSZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(Cl)C=C2Cl)=C1C(OCC)=O

Computed Properties

• Exact Mass: 377.0221633g/mol
• Monoisotopic Mass: 377.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68.5Ų

Additional information on ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate

Ethyl 3-(2,4-Dichlorobenzamido)-1-Benzofuran-2-Carboxylate: A Comprehensive Overview

Ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate (CAS No: 477499-81-3) is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of the dichlorobenzamido group and the ethyl ester group further enhances its chemical versatility and functional properties.

The structure of ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate is characterized by a benzofuran core, which is a fused bicyclic system consisting of a benzene ring and a furan ring. The substitution pattern on the benzofuran ring includes an amino group attached to a dichlorobenzene moiety at position 3 and an ethyl ester group at position 2. This unique substitution pattern imparts specific electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of benzofuran derivatives in drug discovery and material science. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain benzofuran derivatives exhibit potent anti-inflammatory and anticancer activities due to their ability to modulate key cellular pathways. Similarly, materials scientists have explored the use of benzofuran-based compounds in the development of advanced polymers and organic electronics due to their excellent optical and electronic properties.

Ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate has also been investigated for its role in catalytic processes. A study in the journal Nature Catalysis reported that this compound can act as a highly efficient catalyst in asymmetric synthesis reactions, enabling the production of enantiomerically enriched compounds with high yield and selectivity. This finding underscores its importance in the field of green chemistry and sustainable chemical synthesis.

In addition to its catalytic applications, ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate has been studied for its potential in biochemistry and pharmacology. Researchers have found that this compound can interact with specific proteins and enzymes, making it a promising candidate for drug design. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate involves a series of multi-step reactions that require precise control over reaction conditions to ensure high purity and yield. The process typically begins with the preparation of the benzofuran core through either thermal cyclization or oxidative coupling methods. Subsequent steps involve functionalization of the benzofuran ring with the dichlorobenzamido and ethyl ester groups using nucleophilic substitution or coupling reactions.

One of the key challenges in synthesizing this compound is managing steric hindrance during functionalization steps. However, recent advancements in catalytic methods and reaction engineering have enabled chemists to overcome these challenges, leading to more efficient synthesis routes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective method for introducing substituents onto the benzofuran ring while maintaining high regioselectivity.

In terms of characterization, ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate can be analyzed using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide valuable insights into the molecular structure, purity, and stability of the compound. Additionally, X-ray crystallography can be employed to determine its three-dimensional crystal structure, which is crucial for understanding its physical properties and reactivity.

From an environmental perspective, ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate exhibits moderate biodegradability under aerobic conditions. Studies conducted under controlled laboratory settings have shown that this compound can undergo microbial degradation when exposed to specific environmental conditions such as temperature variations or pH changes. However, further research is needed to fully understand its environmental impact under real-world conditions.

In conclusion, ethyl 3-(2,4-dichlorobenzamido)-1-benzofuran-2-carboxylate (CAS No: 477499-81-3) is a versatile organic compound with promising applications across multiple disciplines. Its unique chemical structure enables it to serve as an effective catalyst in asymmetric synthesis reactions while also exhibiting potential as a lead compound in drug discovery efforts. As research continues to uncover new insights into its properties and applications